Cas no 61671-56-5 ((8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione)

• Product Name: (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
• CAS No: 61671-56-5
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 837333
• PubChem ID: 44418781
• Update Time: 2025-04-19

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,12-dione,20,21- dihydroxy-,(20S)-
• Neridienone B
• (20S)-20,21-Dihydroxypregna-4,6-diene-3,12-dione
• [ "" ]
• (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclope
• 61671-56-5
• AKOS032948805
• (8R,9S,10R,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
• CHEMBL219812
• FS-8881
• AKOS040762114
• (8R,9S,10R,13S,14S,17S)-17-((1S)-1,2-dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta(a)phenanthrene-3,12-dione
• Neridiene b
• (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione

• Inchi： 1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1
• InChI Key： NCBLKWGLSQARQJ-BJSXQCTJSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CCC(C=C3C=C[C@H]2[C@@H]2CC[C@H]([C@@H](CO)O)[C@]21C)=O

Computed Properties

• Exact Mass: 344.19900
• Monoisotopic Mass: 344.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 568.1±50.0 °C at 760 mmHg
• Flash Point: 311.4±26.6 °C
• PSA: 74.60000
• LogP: 2.44270
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids